Cas no 1784969-45-4 (Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1784969-45-4
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 4770634
• Update Time: 2026-02-26

Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate
• Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-7-6-13(9-16)5-4-10(14)8-15-13/h10,15H,4-9H2,1-3H3
• InChI Key： TXZXAKDNFICILF-UHFFFAOYSA-N
• SMILES： FC1CNC2(CC1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

Research Brief on Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS: 1784969-45-4)

Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS: 1784969-45-4) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique diazaspiro[4.5]decane scaffold and fluorine substitution, is being explored as a key intermediate or pharmacophore in the synthesis of novel therapeutic agents. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, oncology, and infectious diseases, owing to its favorable physicochemical properties and bioactivity.

The structural features of Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate, including the spirocyclic core and fluorine atom, contribute to its enhanced metabolic stability and blood-brain barrier permeability. These attributes make it particularly valuable in the design of CNS-targeting drugs. Recent research has focused on optimizing synthetic routes for this compound to improve yield and scalability, which are critical for its industrial application. Advances in catalytic methods and green chemistry approaches have been reported to streamline its production.

In the context of drug discovery, Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate has been utilized as a building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymes involved in disease pathways. For instance, derivatives of this compound have shown promising activity against kinases and GPCRs, which are implicated in cancer and neurological disorders. Computational modeling and structure-activity relationship (SAR) studies have further elucidated its binding modes and selectivity profiles, guiding the design of more potent analogs.

Recent preclinical studies have demonstrated the therapeutic potential of compounds derived from Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate. In vitro and in vivo evaluations have revealed their efficacy in modulating disease-relevant targets with minimal off-target effects. Notably, some derivatives exhibit improved pharmacokinetic properties, such as prolonged half-life and reduced toxicity, which are essential for clinical translation. Collaborative efforts between academic and industrial researchers are underway to advance these candidates into clinical trials.

The growing interest in Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate is also reflected in the increasing number of patents and publications citing its use. Innovations in formulation technologies, such as nanoparticle-based delivery systems, are being explored to enhance the bioavailability and targeted delivery of its derivatives. Furthermore, the compound's versatility has spurred its application in interdisciplinary research, including chemical biology and diagnostics, where it serves as a probe for studying biological mechanisms.

In conclusion, Tert-Butyl 8-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS: 1784969-45-4) represents a promising scaffold in medicinal chemistry with broad applicability across multiple therapeutic areas. Ongoing research aims to further elucidate its mechanistic insights and expand its utility in drug development. As synthetic methodologies and biological evaluations continue to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.